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Compound of Interest |

3-
Compound Name: (Hydroxymethylphosphinyl)propion
ic acid
cat. No.: B138133

Essential Safety and Handling Guide for 3-
(Hydroxymethylphosphinyl)propionic Acid

Audience: Researchers, scientists, and drug development professionals.

This guide provides immediate, essential safety and logistical information for handling 3-
(Hydroxymethylphosphinyl)propionic acid (CAS No. 15090-23-0), a compound also known
as 3-Methylphosphinicopropionic acid. Adherence to these procedures is critical for ensuring
laboratory safety and proper disposal.

Hazard Identification and Personal Protective Equipment
(PPE)

3-(Hydroxymethylphosphinyl)propionic acid is classified with the following hazards:
e H302: Harmful if swallowed.
e H315: Causes skin irritation.[1]

e H319: Causes serious eye irritation.[1]
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The following table summarizes the required personal protective equipment for handling this

substance.

Operation

Required PPE

Image

Handling and Weighing (Solid)

- Safety glasses with side
shields or chemical safety
goggles- Nitrile gloves-
Laboratory coat- N95 dust
mask (if generating dust)[2]

Preparing Solutions

- Chemical safety goggles or a
face shield- Nitrile gloves-
Laboratory coat- Work in a
fume hood to avoid inhalation

of any aerosols.

Spill Cleanup

- Chemical safety goggles and
a face shield- Heavy-duty
nitrile or butyl rubber gloves-
Chemical-resistant coveralls or
apron- N95 dust mask or
respirator with appropriate

cartridge

Operational and Disposal Plans

Strict adherence to the following step-by-step procedures is mandatory for the safe handling

and disposal of 3-(Hydroxymethylphosphinyl)propionic acid.

Experimental Workflow: Handling and Use

The following diagram outlines the standard procedure for safely handling 3-

(Hydroxymethylphosphinyl)propionic acid in a laboratory setting.
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Figure 1. Safe Handling Workflow
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Figure 2. Chemical Waste Disposal Path

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 5/5 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b138133?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b138133?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

